Cas no 161928-84-3 (2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)-)

2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)- structure
161928-84-3 structure
Product Name:2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)-
CAS No:161928-84-3
MF:C21H26O6
MW:374.427546977997
CID:166594
PubChem ID:6440313
Update Time:2025-04-19

2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)-
    • [(E)-3-(3,4-dimethoxyphenyl)prop-2-enyl] (Z)-2-[[(E)-2-methylbut-2-enoyl]oxymethyl]but-2-enoate
    • 2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2...
    • (2Z)-2-({[(2E)-3-(3,4-dimethoxyphenyl)prop-2-en-1-yl]oxy}carbonyl)but-2-en-1-yl (2E)-2-methylbut-2-enoate
    • 2-Butenoic acid, 2-methyl-, (2Z)-2-((((2E)-3-(3,4-dimethoxyphenyl)-2-propenyl)oxy)carbonyl)-2-butenyl ester, (2Z)-
    • [(E)-3-(3,4-dimethoxyphenyl)prop-2-enyl] (Z)-2-[[(E)-2-methylbut-2-eno yl]oxymethyl]but-2-enoate
    • Compound NP-006990
    • AKOS040735643
    • 161928-84-3
    • Inchi: 1S/C21H26O6/c1-6-15(3)20(22)27-14-17(7-2)21(23)26-12-8-9-16-10-11-18(24-4)19(13-16)25-5/h6-11,13H,12,14H2,1-5H3/b9-8+,15-6+,17-7-
    • InChI Key: SMFMXIFWUMPOHW-AHYOAEHOSA-N
    • SMILES: O(C(/C(=C\C)/COC(/C(=C/C)/C)=O)=O)C/C=C/C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 374.17298
  • Monoisotopic Mass: 374.172939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.11
  • Boiling Point: 512.1°Cat760mmHg
  • Flash Point: 221.8°C
  • Refractive Index: 1.536
  • PSA: 71.06

2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)- Related Literature

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